Cas no 891114-36-6 (3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide)

• Product Name: 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• CAS No: 891114-36-6
• MF: C₁₈H₁₂ClN₅O
• MW: 349.773781776428
• CID: 6103749
• PubChem ID: 7532191
• Update Time: 2025-05-25

3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide
• Benzamide, 3-chloro-N-[3-(1,2,4-triazolo[4,3-b]pyridazin-6-yl)phenyl]-
• 3-chloro-N-[3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]benzamide
• AB00678634-01
• AKOS024654385
• 891114-36-6
• F2508-0058
• N-(3-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)-3-chlorobenzamide

• Inchi： 1S/C18H12ClN5O/c19-14-5-1-4-13(9-14)18(25)21-15-6-2-3-12(10-15)16-7-8-17-22-20-11-24(17)23-16/h1-11H,(H,21,25)
• InChI Key： KZQANQCVYGRHSC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN3C=NN=C3C=C2)=C1)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 349.0730377g/mol
• Monoisotopic Mass: 349.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.56±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide

Comprehensive Overview of 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS No. 891114-36-6)

The compound 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide (CAS No. 891114-36-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a 1,2,4-triazolo[4,3-b]pyridazine core with a chlorobenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a topic highly searched in academic and industrial circles due to its relevance in cancer therapy and other diseases.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide structure aligns with this trend, as its heterocyclic scaffold is known to interact with key biological targets. This has led to increased searches for "triazolopyridazine derivatives" and "benzamide-based inhibitors" in scientific databases, reflecting the compound's growing importance.

The synthesis of 891114-36-6 involves multi-step organic reactions, including cyclization and amide coupling, which are frequently discussed in synthetic chemistry forums. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a hot topic in drug discovery. Questions like "how to optimize triazolopyridazine solubility" or "benzamide derivatives in drug design" are commonly explored, highlighting the compound's relevance to modern research.

Beyond pharmaceuticals, 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide has potential applications in material science, particularly in the development of organic semiconductors. The π-conjugated system in its structure is a key feature for electronic applications, a subject trending in renewable energy discussions. Searches for "triazolopyridazine in OLEDs" or "chlorobenzamide conductivity" demonstrate cross-disciplinary interest.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques widely searched by quality control professionals. The CAS No. 891114-36-6 is often referenced in patent literature, particularly in filings related to heterocyclic compounds and medicinal chemistry. This aligns with the surge in queries about "patent trends in triazolopyridazines" and "IP protection for benzamide derivatives."

Environmental and safety studies of 891114-36-6 are also emerging topics, as regulatory agencies emphasize green chemistry principles. Researchers are investigating its biodegradation pathways and ecotoxicological profile, addressing common concerns about "sustainable heterocyclic synthesis." The compound's structure-activity relationship (SAR) remains a focal point, with many studies exploring modifications to enhance its target selectivity and reduce off-target effects.

In conclusion, 3-chloro-N-(3-{1,2,4triazolo4,3-bpyridazin-6-yl}phenyl)benzamide represents a versatile chemical entity with broad interdisciplinary appeal. Its CAS No. 891114-36-6 serves as a crucial identifier for researchers across pharmaceuticals, materials science, and analytical chemistry. As interest in tailored heterocycles continues to grow, this compound is poised to remain at the forefront of innovative research and development.